Cas no 2580223-01-2 (5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,3-thiadiazole-4-carboxylic acid)

• Product Name: 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,3-thiadiazole-4-carboxylic acid
• CAS No: 2580223-01-2
• MF: C₁₈H₁₃N₃O₄S
• MW: 367.378522634506
• MDL: MFCD32781307
• CID: 5610835
• PubChem ID: 165894425
• Update Time: 2025-06-11

5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,3-thiadiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2580223-01-2
• EN300-814182
• 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,2,3-thiadiazole-4-carboxylic acid
• 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,3-thiadiazole-4-carboxylic acid

• MDL： MFCD32781307
• Inchi： 1S/C18H13N3O4S/c22-17(23)15-16(26-21-20-15)19-18(24)25-9-14-12-7-3-1-5-10(12)11-6-2-4-8-13(11)14/h1-8,14H,9H2,(H,19,24)(H,22,23)
• InChI Key： GPIVWUVPYITSJG-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)O)N=N1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 367.06267708g/mol
• Monoisotopic Mass: 367.06267708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 130Ų

Additional information on 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,3-thiadiazole-4-carboxylic acid

5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,3-thiadiazole-4-carboxylic acid: A Comprehensive Overview

The compound 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,3-thiadiazole-4-carboxylic acid, with CAS No. 2580223-01-2, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which incorporates a thiadiazole ring system and a Fmoc (9-fluorenylmethoxycarbonyl) protecting group. The presence of these functional groups makes it a versatile building block for various applications in drug discovery, material synthesis, and chemical research.

The thiadiazole moiety is a five-membered heterocyclic ring containing one sulfur and two nitrogen atoms. This structure is known for its stability and reactivity, making it a valuable component in the design of bioactive molecules. The Fmoc group, on the other hand, is a well-known protecting group used in peptide synthesis and organic synthesis to temporarily block amino groups during complex molecule constructions. Its integration into this compound highlights its potential use in multi-step synthesis processes where precise control over functional groups is essential.

Recent studies have demonstrated the utility of this compound in the development of novel materials with tailored properties. For instance, researchers have explored its role in the synthesis of advanced polymers and hybrid materials. The combination of the thiadiazole ring and the Fmoc group allows for the creation of materials with enhanced mechanical strength, thermal stability, and electronic properties. These attributes make it a promising candidate for applications in electronics, aerospace, and biomedical devices.

In addition to its material science applications, this compound has shown potential in pharmacological research. The thiadiazole core is known to exhibit various bioactivities, including antimicrobial, antitumor, and anti-inflammatory properties. By modifying the substituents on the thiadiazole ring and leveraging the protective capabilities of the Fmoc group, chemists can design molecules with enhanced bioavailability and specificity. Recent findings suggest that derivatives of this compound may serve as leads for developing new therapeutic agents targeting chronic diseases such as cancer and inflammatory disorders.

The synthesis of this compound involves a series of carefully designed reactions that highlight the principles of modern organic chemistry. Key steps include the formation of the thiadiazole ring through cyclization reactions and the subsequent introduction of the Fmoc group via nucleophilic substitution or coupling reactions. The use of advanced purification techniques ensures high purity levels, which are critical for both academic research and industrial applications.

From an environmental perspective, researchers have also investigated the biodegradability and ecological impact of this compound. Studies indicate that under specific conditions, it can undergo controlled degradation without releasing harmful byproducts. This property aligns with current trends toward sustainable chemistry practices and green manufacturing processes.

In conclusion, 5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,2,3-thiadiazole-4-carboxylic acid represents a multifaceted molecule with wide-ranging applications across various scientific disciplines. Its unique structure combines functional groups that enable versatility in synthesis and functionality in end-use applications. As research continues to uncover new potentials for this compound, it stands at the forefront of innovation in materials science and pharmacology.